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Compound of Interest

Compound Name: Lauryldiethanolamine

Cat. No.: B073527 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling of chemicals is paramount. This document provides critical safety and

logistical information for the use of Lauryldiethanolamine, outlining the necessary personal

protective equipment (PPE), handling protocols, and disposal procedures to ensure a safe

laboratory environment.

Chemical and Physical Properties
Lauryldiethanolamine is an organic compound with surfactant properties, commonly used in

various industrial and commercial applications.[1] Understanding its physical and chemical

characteristics is the first step in safe handling.

Property Value

Molecular Formula C16H35NO2[1][2][3][4]

Molecular Weight 273.45 g/mol [3][4]

Appearance Colorless to pale yellow clear liquid[5]

Freezing Point 13 - 18 °C[5]

Boiling Point 195°C/3mmHg[2]

Density 0.92 g/cm³[2][6]

Solubility Soluble in water at low concentrations[1][7]
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Hazard Identification and Personal Protective
Equipment (PPE)
Lauryldiethanolamine poses several hazards that necessitate the use of appropriate PPE. It

is known to cause skin and eye irritation and can be harmful if swallowed.[6][8][9] It may also

cause an allergic skin reaction and is toxic to aquatic life with long-lasting effects.[3][8]

Hazard GHS Classification Recommended PPE

Skin Corrosion/Irritation Category 1B / Category 2[6][8]
Protective gloves, Protective

suit[9]

Serious Eye Damage/Irritation Category 1 / Category 2[6][8]

Safety glasses with side

shields (or goggles), Face-

shield[9][10]

Respiratory Irritation
May cause respiratory

irritation[8]

Use in a well-ventilated area. If

risk of overexposure exists,

wear an approved respirator.

[8]

Acute Oral Toxicity Harmful if swallowed[8] N/A

Skin Sensitization
May cause an allergic skin

reaction[3][8]
Protective gloves[9]

Aquatic Hazard
Very toxic to aquatic life with

long lasting effects[3][8]

Avoid release to the

environment[8]

General PPE Recommendations:

Gloves: Chemical-resistant gloves are mandatory.[9]

Eye Protection: Safety glasses or goggles are essential to prevent eye contact.[9] A face

shield may be required where there is a risk of splashing.[11]

Body Protection: A lab coat or protective suit should be worn.[9]
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Respiratory Protection: Ensure adequate ventilation.[9] If ventilation is insufficient, a NIOSH-

approved respirator should be used.[8][11]

Experimental Workflow for Handling
Lauryldiethanolamine
The following diagram outlines the standard operating procedure for safely handling

Lauryldiethanolamine in a laboratory setting.
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Handling in a Well-Ventilated Area
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Proper Waste Disposal

Removal and Disposal of PPE

Hand Washing
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Safe Handling Workflow for Lauryldiethanolamine

Spill and Emergency Procedures
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In the event of a spill or accidental exposure, immediate and appropriate action is crucial.

Spill Response:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material like sand or earth to contain the spill.[8]

Collect: Carefully collect the absorbed material into a suitable, labeled container for waste

disposal.[8]

Decontaminate: Clean the spill area thoroughly.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8][9]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[8][9] Seek medical attention if irritation develops.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.[9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[5] Seek immediate medical

attention.[9]

The following decision tree illustrates the appropriate response to an accidental exposure.
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Accidental Exposure Occurs

Eye Contact Skin Contact Inhalation Ingestion

Immediately flush with water for 15 mins
Remove contact lenses

Remove contaminated clothing
Wash skin with soap and water

Move to fresh air
Provide respiratory support if needed

Rinse mouth with water
Do NOT induce vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Emergency Response for Accidental Exposure

Storage and Disposal
Storage:

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents and acids.[12]

Keep containers tightly closed when not in use.[8]

Protect from moisture.[8]

Disposal:

Disposal of Lauryldiethanolamine must be in accordance with local, state, and federal

regulations.[10]

Do not dispose of it with household garbage or allow it to reach the sewage system.[6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b073527?utm_src=pdf-body-img
https://www.fishersci.com/store/msds?partNumber=D45500&productDescription=DIETHANOLAMINE+PURIF+500ML&vendorId=VN00033897&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR923621_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR923621_msds.pdf
https://www.benchchem.com/product/b073527?utm_src=pdf-body
https://datasheets.scbt.com/sds/aghs/en/sc-487266.pdf
https://www.cpachem.com/msds?num=SB64733&dnl=sd_-_N-Lauryldiethanolamine_%5BCAS_1541-67-9%5D_%28SB64733%29_%28EU%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Consult with a licensed professional waste disposal service to ensure proper disposal.[8]

Contaminated packaging should be treated as the chemical itself and disposed of

accordingly.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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